Cas no 2580206-31-9 (ethyl 5-oxa-8-azaspiro3.5nonane-6-carboxylate)

• Product Name: ethyl 5-oxa-8-azaspiro3.5nonane-6-carboxylate
• CAS No: 2580206-31-9
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5660886
• PubChem ID: 165900643
• Update Time: 2025-10-21

ethyl 5-oxa-8-azaspiro3.5nonane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-oxa-8-azaspiro[3.5]nonane-6-carboxylate
• 2580206-31-9
• EN300-27728492
• ethyl 5-oxa-8-azaspiro3.5nonane-6-carboxylate

• Inchi： 1S/C10H17NO3/c1-2-13-9(12)8-6-11-7-10(14-8)4-3-5-10/h8,11H,2-7H2,1H3
• InChI Key： VROGDSBOVJBNRY-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)CNCC21CCC2

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 47.6Ų

Additional information on ethyl 5-oxa-8-azaspiro3.5nonane-6-carboxylate

Introduction to Ethyl 5-Oxa-8-Azaspiro[3.5]nonane-6-Carboxylate (CAS No. 2580206-31-9)

Ethyl 5-oxa-8-azaspiro[3.5]nonane-6-carboxylate (CAS No. 2580206-31-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure, holds potential applications in the development of new therapeutic agents. The spirocyclic framework provides a robust scaffold for the design of molecules with diverse biological activities, making it an attractive target for drug discovery and development.

The chemical structure of ethyl 5-oxa-8-azaspiro[3.5]nonane-6-carboxylate consists of a central spirocyclic core with an oxygen atom and a nitrogen atom incorporated into the ring system. This structural feature imparts unique physical and chemical properties to the molecule, which can be exploited for various applications. The presence of the ethyl ester group at the carboxyl position adds further versatility to the compound, allowing for easy modification and functionalization.

Recent studies have highlighted the potential of ethyl 5-oxa-8-azaspiro[3.5]nonane-6-carboxylate in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells, particularly those involved in solid tumors. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival, thereby disrupting tumor growth.

In addition to its anticancer properties, ethyl 5-oxa-8-azaspiro[3.5]nonane-6-carboxylate has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of ethyl 5-oxa-8-azaspiro[3.5]nonane-6-carboxylate have been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for further development as a therapeutic agent. Additionally, its low toxicity profile and high stability under physiological conditions further enhance its potential as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of ethyl 5-oxa-8-azaspiro[3.5]nonane-6-carboxylate in human subjects. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to explore its therapeutic potential in various disease conditions.

In conclusion, ethyl 5-oxa-8-azaspiro[3.5]nonane-6-carboxylate (CAS No. 2580206-31-9) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development in the field of medicinal chemistry and pharmaceutical sciences.